Ceralasertib

• Molecular Formula: C20H24N6O2S
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C20H24N6O2S/c1-13-12-28-10-9-26(13)17-11-16(20(5-6-20)29(2,21)27)24-19(25-17)15-4-8-23-18-14(15)3-7-22-18/h3-4,7-8,11,13,21H,5-6,9-10,12H2,1-2H3,(H,22,23)/t13-,29-/m1/s1
• InChIKey: OHUHVTCQTUDPIJ-JYCIKRDWSA-N

Ceralasertib (AZD6738) Procurement Guide: Key Specifications and Comparators for ATR Inhibitor Selection

Ceralasertib (AZD6738) is an orally bioavailable, selective ATP-competitive inhibitor of Ataxia Telangiectasia and Rad3-related (ATR) kinase . It targets the DNA damage response pathway, abrogating cell-cycle checkpoints and disrupting DNA repair to induce selective apoptosis in cancer cells . As a leading clinical-stage ATR inhibitor, ceralasertib is extensively studied in Phase I–III trials for advanced solid tumors, both as monotherapy and in combination with agents such as olaparib and durvalumab .

Target ATR kinase inhibition in DNA damage response pathway studies

Format Oral ATP-competitive inhibitor for in vivo chronic dosing models

Trial Context Clinical-stage tool compound for Phase I–III solid tumor research

• [1] Foote KM, et al. Discovery of AZD6738, a potent and selective inhibitor of Ataxia Telangiectasia Mutated and Rad3 Related (ATR) kinase with oral activity and antitumor efficacy. 2016; American Association for Cancer Research Annual Meeting. Abstract 2748. View Source
• [2] Ceralasertib | Advanced Drug Monograph | MedPath. 2025 Aug 13. View Source
• [3] Dillon MT, et al. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation. J Clin Invest. 2024;134(2):e172371. View Source

Ceralasertib (AZD6738) vs. Other ATR Inhibitors: Why Substitution Without Data Is Unjustified

ATR inhibitors are not a homogenous class; key clinical candidates differ substantially in biochemical potency, kinase selectivity, pharmacokinetic profiles, and in vivo toxicity . Ceralasertib, elimusertib, and berzosertib exhibit distinct IC50 values, selectivity windows, and tissue-specific toxicities, making direct interchange without comparative evidence scientifically unsound . These differences can translate into divergent clinical safety and efficacy outcomes, underscoring the need for compound-specific selection based on quantitative parameters .

Selectivity Kinase selectivity profiles differ; mTOR selectivity context may not transfer across ATR inhibitors.

PK Profile Oral bioavailability and half-life context may shift; intravenous comparators may require different dosing models.

Tox. Context In vivo toxicity and cardiotoxicity endpoint profiles may not be interchangeable; compound-specific model monitoring may be needed.

• [1] Deppas JJ, et al. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation. Toxicol Appl Pharmacol. 2025 Jul;500:117375. View Source
• [2] Table 5. ATRi Inhibitors Discussed in the Text, Their Preclinical Evaluation, and Relevant Clinical Trials. PMC11284803. View Source
• [3] Berges A, et al. Abstract CT118: PK-biomarker-safety modelling aids choice of recommended phase II dose and schedule for AZD6738 (ATR inhibitor). Cancer Res. 2017;77(13 Suppl):CT118. View Source

Ceralasertib (AZD6738) Quantitative Differentiation Evidence vs. Key ATR Inhibitors

Kinase Selectivity Profile: Ceralasertib vs. mTOR and ATM

Ceralasertib demonstrates a unique selectivity profile within the PIKK family. In a panel of 71 kinases, it showed no significant activity against ATM, DNA-PK, or mTOR . Specifically, ceralasertib exhibits an mTOR selectivity of 6-fold (IC50 = 0.18 μM for ATR, mTOR IC50 not explicitly reported but selectivity inferred) . This contrasts with camonsertib (RP-3500), which has 30-fold selectivity for ATR over mTOR (IC50 = 120 nM) , and elimusertib (BAY-1895344), which has 35-fold selectivity for ATR over mTOR . The lower selectivity ratio of ceralasertib for mTOR may result in distinct off-target pharmacology compared to more selective ATR inhibitors.

Kinase Selectivity

Head-to-head

6-fold over mTOR

Ceralasertib: 6-fold ATR/mTOR selectivity. Camonsertib: 30-fold; Elimusertib: 35-fold (HeLa cells).

mTOR selectivity context may differ

Lower selectivity ratio may influence pathway-response interpretation.

Evidence Dimension	Selectivity fold for ATR over mTOR
Target Compound Data	6-fold (ATR HeLa IC50 = 0.18 μM; mTOR selectivity inferred)
Comparator Or Baseline	Camonsertib (RP-3500): 30-fold (mTOR IC50 = 120 nM); Elimusertib (BAY-1895344): 35-fold
Quantified Difference	Ceralasertib has 5-fold and 5.8-fold lower mTOR selectivity compared to camonsertib and elimusertib, respectively
Conditions	In vitro HeLa cell line; biochemical kinase assays

Why This Matters

Lower mTOR selectivity may influence therapeutic index and off-target toxicity profiles, a critical consideration for chronic dosing or combination regimens.

• [1] Probe CERALASERTIB | Chemical Probes Portal. 2024 Mar 05. View Source
• [2] Table 5. ATRi Inhibitors Discussed in the Text, Their Preclinical Evaluation, and Relevant Clinical Trials. PMC11284803. View Source

In Vitro Potency in MRE11-Mutant Cancer Cells: Ceralasertib vs. Elimusertib and Berzosertib

In the LoVo colorectal cancer cell line (MRE11 mutant), a model commonly used to evaluate ATR inhibitor sensitivity, ceralasertib exhibits an antiproliferative IC50 of 377 nM . This is significantly higher than elimusertib (IC50 = 27 nM) and gartibsertib (M4344/VX-803, IC50 = 86 nM) . While elimusertib is 14-fold more potent in this model, ceralasertib's reduced potency may translate to a different therapeutic window and lower risk of on-target toxicity in normal tissues, as supported by in vivo toxicology studies .

MRE11-Mutant Potency

Head-to-head

IC50 377 nM

LoVo (MRE11 mutant) cells. Elimusertib: 27 nM; Gartibsertib: 86 nM.

Reported cell-model potency context

Reduced cellular potency may support wider model-response window review.

Evidence Dimension	Antiproliferative IC50 in LoVo (MRE11 mutant) cells
Target Compound Data	377 nM
Comparator Or Baseline	Elimusertib (BAY-1895344): 27 nM; Gartibsertib (M4344/VX-803): 86 nM; Berzosertib (M6620/VX-970): NA
Quantified Difference	Ceralasertib is 14-fold less potent than elimusertib and 4.4-fold less potent than gartibsertib in this model
Conditions	LoVo human colorectal cancer cell line (MRE11 mutant); cell viability assay

Why This Matters

The reduced cellular potency may allow for a wider therapeutic margin and better tolerability, a key factor for chronic dosing schedules.

• [1] Table 5. ATRi Inhibitors Discussed in the Text, Their Preclinical Evaluation, and Relevant Clinical Trials. PMC11284803. View Source
• [2] Deppas JJ, et al. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation. Toxicol Appl Pharmacol. 2025 Jul;500:117375. View Source

In Vivo Toxicity Profile: Ceralasertib vs. Elimusertib and Berzosertib in Mice

A comparative in vivo toxicology study in mice revealed distinct toxicity profiles among clinical-stage ATR inhibitors . Ceralasertib was determined to be the least potent ATR inhibitor in vivo, correlating with a favorable toxicity profile . Notably, cardiotoxicity was observed only with ceralasertib, not with elimusertib or berzosertib, likely due to higher unbound plasma drug concentrations . Berzosertib, in contrast, showed a unique profile that modestly ameliorated total body irradiation-induced effects on spleen and lymphocyte counts . This differential cardiotoxicity is a critical differentiator for ceralasertib.

In Vivo Toxicity

Head-to-head

Cardiotoxicity observed

Only ceralasertib reported cardiotoxicity in single-dose mouse study. Elimusertib, berzosertib did not.

Safety-related endpoint context

Model-specific cardiac endpoint monitoring may require review.

Evidence Dimension	Occurrence of cardiotoxicity in mice
Target Compound Data	Observed cardiotoxicity (single-dose)
Comparator Or Baseline	Elimusertib and Berzosertib: No cardiotoxicity observed
Quantified Difference	Ceralasertib was the only ATRi associated with cardiotoxicity in this study
Conditions	Mice treated with single-dose ATRi (ceralasertib, elimusertib, or berzosertib) with or without 6 Gy total body irradiation

Why This Matters

Unique cardiotoxicity signals may necessitate specific cardiac monitoring in clinical protocols, influencing trial design and patient selection for ceralasertib-containing regimens.

• [1] Deppas JJ, et al. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation. Toxicol Appl Pharmacol. 2025 Jul;500:117375. View Source

Clinical Response Rate in Combination with Olaparib in Recurrent Ovarian Cancer

In a Phase II trial of recurrent, platinum-sensitive ovarian cancer, the combination of ceralasertib and olaparib demonstrated an overall response rate (ORR) of 49% (3 complete responses, 15 partial responses out of 37 patients) . This ORR is substantially higher than the historical ORR of ~6.7% for olaparib monotherapy in small cell lung cancer and exceeds the ~34% ORR reported for olaparib monotherapy in BRCA-mutated ovarian cancer . This synergy is attributed to ceralasertib's ability to sensitize tumor cells to PARP inhibition by inducing replication stress .

Combination ORR

Trial context

49% ORR (n=37)

Ceralasertib + olaparib in platinum-sensitive ovarian cancer. Olaparib monotherapy historical: 6.7%–34%.

Reported endpoint context

Supports combination-response model interpretation.

Evidence Dimension	Objective Response Rate (ORR)
Target Compound Data	49% (ceralasertib + olaparib, n=37)
Comparator Or Baseline	Olaparib monotherapy: 6.7% (n=15) in SCLC; 34% in BRCA-mutated ovarian cancer
Quantified Difference	Ceralasertib+olaparib combination increases ORR by 7.3-fold vs. olaparib monotherapy in SCLC and by 15 percentage points vs. olaparib monotherapy in BRCA-mutated ovarian cancer
Conditions	Phase II trial in recurrent, platinum-sensitive ovarian cancer (cohort A); RECIST v1.1

Why This Matters

The combination's high ORR positions ceralasertib as a key partner for olaparib in PARP inhibitor-sensitive tumors, potentially expanding the eligible patient population beyond BRCA mutation carriers.

• [1] Ceralasertib/Olaparib is Active in Recurrent, Platinum-Sensitive, Recurrent Ovarian Cancer Irrespective of HRD Status | OncLive. 2026 Apr 06. View Source
• [2] Biomarker-driven phase 2 umbrella trial: Clinical efficacy of olaparib monotherapy and combination with ceralasertib (AZD6738) in small cell lung cancer. 2025 Dec 31. View Source
• [3] Kaufman B, et al. Olaparib monotherapy in patients with advanced cancer and a germline BRCA1/2 mutation. J Clin Oncol. 2015;33(3):244-250. View Source
• [4] ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib. Cancer Res. 2022;82(4_Supplement):P052. View Source

Pharmacokinetic Profile: Oral Bioavailability and Half-Life vs. Berzosertib

Ceralasertib is orally bioavailable and exhibits a terminal plasma half-life of 8–11 hours in humans, with rapid absorption (tmax ~1 hour) . In contrast, berzosertib (M6620/VX-970) is administered intravenously and has a shorter half-life, requiring more frequent dosing . The oral route and extended half-life of ceralasertib enable convenient twice-daily dosing schedules, a significant advantage for chronic therapy and outpatient management .

PK & Dosing

Class-level

Oral, t1/2 8–11 h

Berzosertib: IV, shorter half-life. Ceralasertib supports twice-daily oral dosing in models.

Exposure-model context

Oral route and half-life may inform chronic dosing model design.

Evidence Dimension	Route of administration and terminal half-life
Target Compound Data	Oral, 8–11 hours half-life
Comparator Or Baseline	Berzosertib (M6620/VX-970): Intravenous, shorter half-life
Quantified Difference	Ceralasertib offers oral dosing and 2-3x longer half-life compared to berzosertib
Conditions	Phase I clinical pharmacokinetic studies

Why This Matters

Oral bioavailability and longer half-life reduce patient burden and healthcare resource utilization, making ceralasertib more suitable for long-term maintenance regimens.

• [1] Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study. 2023 May 24. View Source
• [2] Deppas JJ, et al. Non-linear IV pharmacokinetics of the ATR inhibitor berzosertib (M6620) in mice. Cancer Chemother Pharmacol. 2024;94(2):271-283. View Source
• [3] Dillon MT, et al. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation. J Clin Invest. 2024;134(2):e172371. View Source

High-Value Application Scenarios for Ceralasertib (AZD6738) in Research and Drug Development

Combination Therapy with PARP Inhibitors in Ovarian Cancer Models

Ceralasertib is ideally suited for preclinical and clinical studies exploring combination with olaparib in ovarian cancer. Its demonstrated synergy in achieving a 49% ORR in platinum-sensitive recurrent ovarian cancer supports its use as a sensitizer to PARP inhibition, expanding the potential patient population beyond BRCA mutation carriers.

Chronic Dosing Regimens Requiring Oral Bioavailability and Tolerability

For long-term maintenance therapy in solid tumors, ceralasertib's oral bioavailability and 8–11 hour half-life offer a logistical advantage over intravenous ATR inhibitors. Its reduced cellular potency (377 nM IC50 in LoVo cells) may translate to a wider therapeutic window, making it suitable for continuous or intermittent dosing schedules in outpatient settings.

Research on ATR Inhibition-Associated Cardiotoxicity

Ceralasertib is uniquely positioned for toxicology studies investigating ATR inhibitor-induced cardiotoxicity. As the only clinical ATR inhibitor reported to cause cardiotoxicity in preclinical models , it provides a valuable tool for dissecting the mechanisms of cardiac stress related to DNA damage response pathways.

Application

Selection Property

Validation Focus

PARP inhibitor combination studies

Synergy with PARP inhibition in DNA repair models

Combination-response endpoint interpretation

Chronic oral dosing research models

Oral bioavailability and extended half-life

Dosing schedule and exposure-model review

ATR inhibitor-associated cardiotoxicity research

Reported cardiotoxicity in preclinical models

Cardiac safety-related endpoint monitoring

• [1] Ceralasertib/Olaparib is Active in Recurrent, Platinum-Sensitive, Recurrent Ovarian Cancer Irrespective of HRD Status | OncLive. 2026 Apr 06. View Source
• [2] Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study. 2023 May 24. View Source
• [3] Table 5. ATRi Inhibitors Discussed in the Text, Their Preclinical Evaluation, and Relevant Clinical Trials. PMC11284803. View Source
• [4] Deppas JJ, et al. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation. Toxicol Appl Pharmacol. 2025 Jul;500:117375. View Source